Cas no 1368597-83-4 (1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1368597-83-4
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 6076478
• PubChem ID: 82491538
• Update Time: 2025-06-14

1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one
• EN300-1966714
• 1368597-83-4

• Inchi： 1S/C9H9ClFNO/c1-12-5-9(13)7-4-6(10)2-3-8(7)11/h2-4,12H,5H2,1H3
• InChI Key： HGTBTXVWCBYARO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(CNC)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1368597-83-4)

1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1368597-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chloro-fluorophenyl and methylamino functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a halogenated aromatic ring with an amino ketone moiety, making it a versatile intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern medicine has propelled the study of 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one. Fluorination is a key strategy in drug design, as it enhances metabolic stability and bioavailability. This compound’s 5-chloro-2-fluorophenyl group is particularly noteworthy, as it aligns with current trends in developing targeted therapeutics for neurological and metabolic disorders. Its potential role in enzyme inhibition and receptor modulation is a hot topic in academic circles.

In the realm of chemical synthesis, CAS No. 1368597-83-4 serves as a valuable building block for more complex molecules. Its methylamino ethanone backbone is amenable to further functionalization, enabling the creation of derivatives with tailored properties. This adaptability makes it a focal point for researchers working on high-throughput screening and combinatorial chemistry. The compound’s stability under various reaction conditions also contributes to its utility in green chemistry initiatives, which prioritize sustainable and efficient synthetic routes.

From an industrial perspective, 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one is often discussed in the context of patented formulations and proprietary blends. Companies are increasingly filing patents for derivatives of this compound, highlighting its commercial potential. The rise of personalized medicine and precision therapeutics has further amplified interest in such structurally nuanced molecules. Analysts predict that the market for halogenated intermediates like this one will expand as the pharmaceutical industry continues to innovate.

Safety and regulatory compliance are critical considerations when handling CAS No. 1368597-83-4. While the compound is not classified as hazardous under standard guidelines, proper laboratory protocols must be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good manufacturing practices (GMP) when working with this chemical. The compound’s physicochemical properties, such as solubility and melting point, are well-documented, facilitating its integration into various experimental setups.

Looking ahead, 1-(5-chloro-2-fluorophenyl)-2-(methylamino)ethan-1-one is poised to play a pivotal role in advancing medicinal chemistry. Its structural features align with emerging trends in fragment-based drug design and bioconjugation. As the scientific community delves deeper into its applications, this compound may unlock new avenues for treating complex diseases. For those interested in cutting-edge research, keeping abreast of developments related to CAS No. 1368597-83-4 is highly recommended.